![molecular formula C10H18N2O3S B4303079 ethyl 6-ethyl-4-hydroxy-4-methyl-2-thioxohexahydropyrimidine-5-carboxylate](/img/structure/B4303079.png)
ethyl 6-ethyl-4-hydroxy-4-methyl-2-thioxohexahydropyrimidine-5-carboxylate
Overview
Description
Ethyl 6-ethyl-4-hydroxy-4-methyl-2-thioxohexahydropyrimidine-5-carboxylate, also known as EHT, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. EHT is a member of the pyrimidine family of compounds and has been shown to have a variety of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of ethyl 6-ethyl-4-hydroxy-4-methyl-2-thioxohexahydropyrimidine-5-carboxylate is not fully understood. However, it has been shown to activate the Nrf2/ARE pathway, which is a cellular defense mechanism that protects against oxidative stress and inflammation. ethyl 6-ethyl-4-hydroxy-4-methyl-2-thioxohexahydropyrimidine-5-carboxylate also inhibits the activity of the enzyme monoamine oxidase B (MAO-B), which is involved in the breakdown of dopamine and other neurotransmitters. This inhibition may contribute to ethyl 6-ethyl-4-hydroxy-4-methyl-2-thioxohexahydropyrimidine-5-carboxylate's neuroprotective effects.
Biochemical and Physiological Effects:
ethyl 6-ethyl-4-hydroxy-4-methyl-2-thioxohexahydropyrimidine-5-carboxylate has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the expression of antioxidant enzymes, reduce oxidative stress, and inhibit the production of inflammatory cytokines. ethyl 6-ethyl-4-hydroxy-4-methyl-2-thioxohexahydropyrimidine-5-carboxylate has also been shown to increase the levels of dopamine and other neurotransmitters in the brain, which may contribute to its neuroprotective effects.
Advantages and Limitations for Lab Experiments
One advantage of using ethyl 6-ethyl-4-hydroxy-4-methyl-2-thioxohexahydropyrimidine-5-carboxylate in lab experiments is its relatively low toxicity. ethyl 6-ethyl-4-hydroxy-4-methyl-2-thioxohexahydropyrimidine-5-carboxylate has been shown to have a high safety profile in animal studies, with no significant adverse effects reported. However, one limitation of using ethyl 6-ethyl-4-hydroxy-4-methyl-2-thioxohexahydropyrimidine-5-carboxylate in lab experiments is its limited solubility in water, which may make it difficult to administer in certain experimental settings.
Future Directions
There are several future directions for research on ethyl 6-ethyl-4-hydroxy-4-methyl-2-thioxohexahydropyrimidine-5-carboxylate. One area of interest is the potential use of ethyl 6-ethyl-4-hydroxy-4-methyl-2-thioxohexahydropyrimidine-5-carboxylate in the treatment of neurological disorders, particularly Alzheimer's disease and Parkinson's disease. Further studies are needed to determine the optimal dosage and duration of treatment, as well as the potential side effects of long-term use. Another area of interest is the development of novel synthetic methods for ethyl 6-ethyl-4-hydroxy-4-methyl-2-thioxohexahydropyrimidine-5-carboxylate, which may improve its solubility and bioavailability. Finally, there is a need for further studies to elucidate the mechanism of action of ethyl 6-ethyl-4-hydroxy-4-methyl-2-thioxohexahydropyrimidine-5-carboxylate and its effects on various cellular pathways.
Scientific Research Applications
Ethyl 6-ethyl-4-hydroxy-4-methyl-2-thioxohexahydropyrimidine-5-carboxylate has been extensively studied for its potential therapeutic properties. It has been shown to have anti-inflammatory, antioxidant, and neuroprotective effects. ethyl 6-ethyl-4-hydroxy-4-methyl-2-thioxohexahydropyrimidine-5-carboxylate has also been shown to improve cognitive function and memory in animal models. These properties make ethyl 6-ethyl-4-hydroxy-4-methyl-2-thioxohexahydropyrimidine-5-carboxylate a promising candidate for the treatment of various neurological disorders, including Alzheimer's disease, Parkinson's disease, and multiple sclerosis.
properties
IUPAC Name |
ethyl 6-ethyl-4-hydroxy-4-methyl-2-sulfanylidene-1,3-diazinane-5-carboxylate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H18N2O3S/c1-4-6-7(8(13)15-5-2)10(3,14)12-9(16)11-6/h6-7,14H,4-5H2,1-3H3,(H2,11,12,16) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DBAGEBFGKIAXIJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1C(C(NC(=S)N1)(C)O)C(=O)OCC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H18N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.33 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
35 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID24811066 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
Ethyl 6-ethyl-4-hydroxy-4-methyl-2-thioxohexahydropyrimidine-5-carboxylate |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.